Trimellitic Anhydride

• CAS No.: 552-30-7
• Product Name: Trimellitic Anhydride
• Molecular Formula: C9H4O5
• Molecular Weight: 192.12 g/mol
• IUPAC Name: 1,3-dioxo-2-benzofuran-5-carboxylic acid
• Standard InChI: InChI=1S/C9H4O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-3H,(H,10,11)
• Standard InChIKey: SRPWOOOHEPICQU-UHFFFAOYSA-N
• Impurities: Trimellitic acid (TMLA)
• SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O
• Boiling Point: 464 to 473 °F at 14 mm Hg (NTP, 1992); 390.0 °C; 390 °C; at 1.87kPa: 240-245 °C; 464-473°F at 14 mmHg
• Colorform: Crystals; Colorless solid
• Density: 1.55 at 68 °F (NTP, 1992); 1.55 at 68°F
• Flash Point: 440.6 °F (NTP, 1992); 227 °C o.c.; 440.6°F
• Melting Point: 329 to 336 °F (NTP, 1992); 162.0 °C; 161-163.5 °C; 329-336°F; 322°F
• Physical Description: Crystals or off-white flakes. (NTP, 1992); DryPowder; OtherSolid; PelletsLargeCrystals; COLOURLESS CRYSTALS OR POWDER.; Colorless solid as crystals or off-white flakes.; Colorless solid.
• Description: Trimellitic anhydride is a 2-benzofuran compound having oxo groups at the 1- and 3-positions and a carboxy substituent at the 5-position; the cyclic anhydride formed from the carboxy groups at the 1- and 2-positions of trimellitic acid. It has a role as an epitope, an allergen and a hapten. It is a cyclic dicarboxylic anhydride, a dioxo monocarboxylic acid and a member of 2-benzofurans. It derives from a phthalic anhydride and a trimellitic acid.; Crystals or off-white flakes. (NTP, 1992)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); Sol at 25 °C: 0.002 g/100 g carbon tetrachloride; 0.06 g/100 g ligroin; 0.4 g/100 g mixed xylenes; 15.5 g/100 g dimethyl formamide; 49.6 g/100 g acetone; 21.6 g/100 g ethyl acetate; 36.5 g/100 g 2-butanone at 25 °C; 38.4 g/100 g cyclohexanone at 25 °C; 0.06 g/100 g mineral spirits at 25 °C; Solubility in water: reaction
• Synonyms: 1,3-Dihydro-1,3-dioxo-5-Isobenzofurancarboxylic Acid;_x000B_1,2,4-Benzenetricarboxylic Acid Anhydride; 1,2,4-Benzenetricarboxylic Acid Cyclic 1,2-Anhydride; Trimellitic Acid Anhydride; 1,2,4-Benzenetricarboxylic Acid 1,2-Anhydride; 1,2,4-Benzenetricarboxyl
• Vapor Density: 6.6 (NTP, 1992) (Relative to Air); Relative vapor density = 6.6 (air =1); Relative vapor density (air = 1): 6.6; 6.6
• Vapor Pressure: 4e-06 mm Hg at 77 °F (NTP, 1992); 9.86e-06 mmHg; 9.86X10-6 mm Hg at 25 °C (est); Vapor pressure at 25 °C: negligible; 0.000004 mmHg
• PubChem Compound: 11089
• Last Modified: Nov 11 2021